![molecular formula C9H6BrClS B075638 3-(Bromomethyl)-5-chlorobenzo[b]thiophene CAS No. 1198-51-2](/img/structure/B75638.png)
3-(Bromomethyl)-5-chlorobenzo[b]thiophene
Cat. No. B075638
M. Wt: 261.57 g/mol
InChI Key: FKQSFVITUNJLCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:12][N:13]1[C:14](=[O:15])[CH2:16][CH2:17][C:18]1=[O:19].[Cl:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([c:7]([CH3:10])[cH:8][s:9]2)[cH:11]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([c:7]([CH2:10][Br:12])[cH:8][s:9]2)[cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1csc2ccc(Cl)cc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1ccc2scc(CBr)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
